7-Iodo-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone

• Molecular Formula: C20H24INO2Si
• Molecular Weight: 465.4 g/mol
• IUPAC Name: 4-[3-[tert-butyl(dimethyl)silyl]oxyphenyl]-7-iodo-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C20H24INO2Si/c1-20(2,3)25(4,5)24-14-8-6-7-13(11-14)15-9-10-17(21)18-16(15)12-22-19(18)23/h6-11H,12H2,1-5H3,(H,22,23)
• InChI Key: ZKELLGARVJHJRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1)C2=C3CNC(=O)C3=C(C=C2)I

Description

7-Iodo-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone is a useful research compound. Its molecular formula is C20H24INO2Si and its molecular weight is 465.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a similar manner to Step 4 of Example 140, 7-amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone (115 mg, 0.324 mmol) was dissolved in acetonitrile (8.0 mL), and the solution was treated with potassium iodide (73.8 mg, 0.441 mmol), copper iodide (84.8 mg, 0.441 mmol), iodine (113 mg, 0.441 mmol) and tert-butyl nitrate (0.071 mL, 0.551 mmol), followed by purification by flash column chromatography (chloroform) to obtain 7-iodo-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone (78.6 mg, yield 52%).